Cas no 1105244-63-0 (1,3-dimethyl-7-(1-phenylethyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-7-(1-phenylethyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1105244-63-0
• MF: C₁₉H₂₃N₅O₂
• MW: 353.418223619461
• CID: 6325704
• Update Time: 2025-05-19

1,3-dimethyl-7-(1-phenylethyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-7-(1-phenylethyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 1,3-dimethyl-7-(1-phenylethyl)-8-pyrrolidin-1-ylpurine-2,6-dione

• Inchi： 1S/C19H23N5O2/c1-13(14-9-5-4-6-10-14)24-15-16(20-18(24)23-11-7-8-12-23)21(2)19(26)22(3)17(15)25/h4-6,9-10,13H,7-8,11-12H2,1-3H3
• InChI Key： WESUXQVXSJSQCN-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)C)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3-dimethyl-7-(1-phenylethyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 1,3-dimethyl-7-(1-phenylethyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1105244-63-0)

1,3-dimethyl-7-(1-phenylethyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the purine derivatives class, which is well-known for its biological significance and therapeutic potential. The molecular structure of this compound incorporates several key functional groups, including dimethyl groups at the 1 and 3 positions, a phenylethyl group at the 7 position, and a pyrrolidin-1-yl group at the 8 position. These structural features contribute to its distinct chemical behavior and biological activity.

The CAS No. 1105244-63-0 assigned to this compound serves as a unique identifier in chemical databases and literature. This numbering system ensures that researchers can accurately reference and retrieve information about the compound without ambiguity. The CAS registry number is particularly useful in academic research, drug development, and regulatory compliance processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of 1,3-dimethyl-7-(1-phenylethyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione with biological targets. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. Specifically, the presence of the pyrrolidin-1-yl group has been found to enhance binding affinity to certain enzymes and receptors, making it a promising candidate for drug design.

The dimethyl groups in the molecule contribute to its stability and influence its solubility characteristics. These substituents can also affect the electronic properties of the purine core, which is critical for its interaction with biological systems. The phenylethyl moiety adds another layer of complexity to the compound's structure, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In vitro studies have demonstrated that 1,3-dimethyl-7-(1-phenylethyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits interesting pharmacological effects. For instance, it has shown inhibitory activity against certain kinases and other enzymes involved in cellular signaling pathways. These findings are particularly relevant given the increasing interest in targeted therapies for various diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and protecting group strategies are commonly used in the preparation of complex purine derivatives like this one.

One of the most compelling aspects of 1,3-dimethyl-7-(1-phenylethyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is its potential application in medicinal chemistry. Researchers are exploring its use as a lead compound for further derivatization to enhance its therapeutic efficacy. By modifying specific functional groups or introducing new ones, scientists aim to develop analogs with improved pharmacological profiles.

The structural diversity of purine derivatives makes them attractive for drug discovery efforts. The combination of dimethyl, phenylethyl, and pyrrolidin-1-yl groups in this compound provides a rich framework for exploring different biological activities. This flexibility allows chemists to tailor the molecule's properties to target specific diseases or conditions.

Recent publications have highlighted the importance of understanding the conformational dynamics of such complex molecules. Molecular dynamics simulations have been used to study how 1,3-dimethyl-7-(1-phenylethyl)-8-(pyrrolidin-1-y l)-2 H-purine -2 ,6 -dione interacts with proteins in real-time. These simulations provide valuable insights into binding mechanisms and can guide the design of more effective drugs.

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying promising drug candidates like this one. Automated platforms enable researchers to test thousands of compounds against various biological targets rapidly. This approach has been instrumental in discovering new therapeutic agents that might have otherwise been overlooked.

Regulatory agencies require comprehensive data on the safety and efficacy of new compounds before they can be approved for clinical use. Preclinical studies involving 1 ,3 -dimethyl -7 -( 1 -phenyleth yl ) -8 -( py r rol idin - 1 - y l ) -2 ,3 ,6 ,7 -tetr a hy dro - H-p ur ine - 2 ,6 -dione are ongoing to evaluate its potential benefits and risks. These studies include toxicity assessments and pharmacokinetic analyses.

The role of computational tools in drug discovery cannot be overstated. Software packages designed for molecular modeling help predict how different compounds will behave in biological systems. By integrating experimental data with computational predictions， researchers can make more informed decisions about which compounds warrant further investigation.

Collaborative efforts between academia and industry have significantly advanced our understanding of purine derivatives like this one。 Such partnerships facilitate knowledge sharing and accelerate innovation in pharmaceutical chemistry。 The collective expertise brings together chemists， biologists， pharmacologists， and clinicians who work towards common goals.

The future prospects for 1 ,3 -dim eth yl - 7 -( 1 - phen y le th y l ) -8 -( p y r rol idin - 1 - y l ) - tetr a hy dro H-p ur ine - 2 ,6-di one look promising as research continues。 New synthetic routes may emerge that improve production efficiency， while additional biological studies could uncover novel therapeutic applications。 The ongoing development efforts reflect its significance as a potential pharmaceutical agent.